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Compound of Interest

Compound Name: Pentyl acetate

Cat. No.: B166345

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical and physical
properties of pentyl acetate. It includes quantitative data, detailed experimental protocols for
its synthesis and analysis, and visual representations of key chemical processes. This guide is
intended to serve as a practical resource for professionals in research and development.

Core Chemical and Physical Properties

Pentyl acetate, also known as n-amyl acetate, is an organic ester with the chemical formula
C7H1402.[1] It is a colorless liquid recognized by its characteristic banana- or pear-like odor.[1]
[2] This compound is the product of the condensation reaction between 1-pentanol and acetic
acid.[1]

Identifiers and Structure
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Identifier Value
IUPAC Name pentyl acetate[1][3]
n-Amyl acetate, Acetic acid pentyl ester, Amyl
Synonyms )
acetic ester[2][4][5]
CAS Number 628-63-7[4][6]

Molecular Formula

C7H1402[1][2]

Molecular Weight 130.19 g/mol [1]
SMILES CCCCCOC(C)=0I6]
InChl Key PGMYKACGEOXYJE-UHFFFAOY SA-NI6]

Physical Properties

The physical properties of pentyl acetate are summarized in the table below. It is widely used

as a solvent for various industrial applications due to its ability to dissolve organic materials.[7]

Property Value

Appearance Colorless liquid[1][2]
Odor Banana-like[1][2][8]
Density 0.876 g/cm?3 at 25 °C[1][6]
Melting Point -71 °C to -100 °C[1][6][9]
Boiling Point 142 °C to 149 °C[1][6]

Vapor Pressure

4 - 5.17 mmHg at 20-25 °C[2][6]

Vapor Density

4.5 (vs air)[6][10]

Refractive Index

1.402 at 20 °C[6][9]

Solubility
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Pentyl acetate's solubility is a key factor in its application as a solvent in paints, coatings, and
adhesives.[7]

Solvent Solubility
Water Slightly soluble; 1.73 - 2 g/L at 25 °C[1][11]
Organic Solvents Highly soluble (e.qg., ethanol, ethyl ether)[7][12]

Safety and Flammability

Pentyl acetate is a flammable liquid and requires appropriate handling and storage.[13][14]

Safety Parameter Value

Flash Point 25 °Cto 41 °C[13][15]
Autoignition Temp. 360 °C (680 °F)[10][13]

Lower Explosive Limit (LEL) 1.1%[2][13]

Upper Explosive Limit (UEL) 7.5%[2][13]

NFPA Ratings Health: 1, Fire: 3, Reactivity: 0[2]

Chemical Synthesis and Reactions

Pentyl acetate is most commonly synthesized via the Fischer esterification of 1-pentanol and
acetic acid. Its primary reactions include acid-catalyzed and base-promoted hydrolysis.

Fischer Esterification: Synthesis Pathway

The synthesis of pentyl acetate is a reversible, acid-catalyzed equilibrium reaction. An excess
of a reactant (typically the less expensive acetic acid) is used to drive the reaction towards the
formation of the ester product, in accordance with Le Chatelier's principle.[6]
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Caption: Fischer Esterification of Pentyl Acetate.

Hydrolysis Reactions

Ester hydrolysis is the reverse of esterification, splitting the ester back into a carboxylic acid
and an alcohol.[15]

e Acid-Catalyzed Hydrolysis: This is an equilibrium process requiring an acid catalyst and an
excess of water to favor the products.[15]

» Base-Promoted Hydrolysis (Saponification): This reaction is irreversible and goes to
completion. It uses a stoichiometric amount of a strong base, like sodium hydroxide, to
produce an alcohol and a carboxylate salt.[15]

Experimental Protocols

The following sections detail the methodologies for the synthesis, purification, and analysis of
pentyl acetate.

Synthesis and Purification of Pentyl Acetate

This protocol is based on the standard Fischer esterification method.[2][6][7]
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Materials:

1-Pentanol

» Glacial Acetic Acid

o Concentrated Sulfuric Acid (H2S0Oa4)

e 5% Sodium Bicarbonate (NaHCO3) solution

o Saturated Sodium Chloride (NaCl) solution (brine)

e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Naz2S0a)
» Deionized Water

Equipment:

Round-bottom flask (100 mL)

o Reflux condenser

e Heating mantle

e Separatory funnel

o Erlenmeyer flasks

o Simple distillation apparatus

 Boiling chips

Procedure:

e Reaction Setup: In a 100-mL round-bottom flask, combine 20 mL of 1-pentanol and 12 mL of
glacial acetic acid.[6]

o Catalyst Addition: While swirling the flask, carefully add 1-4 mL of concentrated sulfuric acid.
[6][7] Add a few boiling chips to the flask.
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Reflux: Attach a reflux condenser and heat the mixture under reflux for 1 hour using a
heating mantle. The refluxing temperature is typically around 100-110 °C.[3][7]

Cooling & Quenching: Allow the mixture to cool to room temperature. Transfer the solution to
a separatory funnel and add 50-55 mL of cold water.[2][7]

Washing - Acid Removal: Separate and discard the lower aqueous layer. Wash the organic
layer with two 25 mL portions of 5% sodium bicarbonate solution to neutralize the excess
sulfuric acid and acetic acid. Caution: Vent the separatory funnel frequently as COz gas is
produced.[2][7] Check that the final aqueous wash is basic using litmus paper.

Washing - Final Rinse: Wash the organic layer with 25 mL of water, followed by a gentle
wash with saturated NaCl solution (brine) to aid in the removal of dissolved water.[7][13]

Drying: Transfer the organic layer (the crude pentyl acetate) to a clean Erlenmeyer flask
and dry it over 2 grams of anhydrous magnesium sulfate or sodium sulfate.[2][7]

Purification by Distillation: Decant the dried liquid into a clean, dry distillation flask. Add new
boiling chips and perform a simple distillation. Collect the fraction that boils between 135 °C
and 143 °C.[2][13] This is the purified pentyl acetate.
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Caption: Synthesis and Purification Workflow.
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Analysis by Gas Chromatography (GC)

Gas chromatography is a standard technique for assessing the purity of volatile compounds
like pentyl acetate.[14]

Typical GC Parameters:

e Instrument: Standard Gas Chromatograph with a Flame lonization Detector (FID) or Mass
Spectrometer (MS).

e Column: A non-polar or medium-polarity column is suitable (e.g., DB-1, ZB-1701).[11]
e Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[11]
e Injector Temperature: 250-280 °C.[11]
e Oven Program:
o Initial Temperature: 70 °C, hold for 2 minutes.
o Ramp: Increase temperature at 10 °C/min to 200 °C.
o Final Hold: Hold at 200 °C for 2 minutes.
o Detector Temperature (FID): 250-300 °C.
e Injection Volume: 1 pL of a diluted sample (e.g., in dichloromethane or ethanol).
Procedure:

o Sample Preparation: Prepare a dilute solution of the synthesized pentyl acetate in a suitable
solvent.

e Instrument Setup: Set up the GC with the parameters listed above.
« Injection: Inject the sample into the GC.

» Data Acquisition: Record the chromatogram.
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+ Analysis: The purity is determined by the relative area of the pentyl acetate peak compared
to the total area of all peaks in the chromatogram. The identity can be confirmed by
comparing the retention time to that of a pure standard or by mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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